Cas no 64841-64-1 (2-Hexanol, 2-methyl-6-[(tetrahydro-2H-pyran-2-yl)oxy]-)

2-Hexanol, 2-methyl-6-[(tetrahydro-2H-pyran-2-yl)oxy]- is a specialized organic compound featuring a hexanol backbone with a methyl substituent at the 2-position and a tetrahydro-2H-pyran-2-yloxy group at the 6-position. This structure imparts unique steric and electronic properties, making it valuable as an intermediate in synthetic organic chemistry, particularly for the preparation of complex molecules. The tetrahydropyranyl (THP) protecting group enhances its utility in multi-step syntheses by offering selective deprotection under mild acidic conditions. Its moderate polarity and stability under various reaction conditions make it suitable for applications in pharmaceuticals, agrochemicals, and fine chemical synthesis. The compound is typically handled under inert conditions to preserve its reactivity.

2-Hexanol, 2-methyl-6-[(tetrahydro-2H-pyran-2-yl)oxy]- structure

64841-64-1 structure

Product Name:2-Hexanol, 2-methyl-6-[(tetrahydro-2H-pyran-2-yl)oxy]-

CAS No:64841-64-1

MF:C₁₂H₂₄O₃

MW:216.317164421082

CID:4101967

Update Time:2025-05-26

2-Hexanol, 2-methyl-6-[(tetrahydro-2H-pyran-2-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

- 2-Hexanol, 2-methyl-6-[(tetrahydro-2H-pyran-2-yl)oxy]-
- Inchi： 1S/C12H24O3/c1-12(2,13)8-4-6-10-15-11-7-3-5-9-14-11/h11,13H,3-10H2,1-2H3
- InChI Key： RGIITKVKXOWYLV-UHFFFAOYSA-N
- SMILES： CC(C)(O)CCCCOC1OCCCC1

2-Hexanol, 2-methyl-6-[(tetrahydro-2H-pyran-2-yl)oxy]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-9602765-1.0g	2-methyl-6-(oxan-2-yloxy)hexan-2-ol	64841-64-1	95%	1.0g	$0.0	2022-12-30

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Additional information on 2-Hexanol, 2-methyl-6-[(tetrahydro-2H-pyran-2-yl)oxy]-

Compound CAS No 64841-64-1: 2-Hexanol, 2-methyl-6-[(tetrahydro-2H-pyran-2-yl)oxy]-

The compound with CAS No 64841-64-1, also known as 2-Hexanol, 2-methyl-6-[(tetrahydro-2H-pyran-2-yl)oxy], is a versatile organic compound with a complex structure that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of alcohols and features a unique combination of functional groups, making it a valuable component in numerous chemical processes.

Recent studies have highlighted the potential of CAS No 64841-64 in the field of pharmaceuticals, where its structural properties enable it to act as a precursor for more complex molecules. Researchers have explored its role in drug delivery systems, where its ability to form stable complexes with other compounds enhances bioavailability and reduces side effects. This has positioned it as a promising candidate in the development of novel therapeutic agents.

In addition to its pharmaceutical applications, 2-Hexanol, 2-methyl has found utility in the synthesis of advanced materials. Its ability to undergo various chemical reactions, such as esterification and etherification, makes it an ideal building block for creating polymers and surfactants. Recent advancements in green chemistry have also emphasized the use of this compound in environmentally friendly processes, reducing reliance on hazardous solvents and improving sustainability.

The structural integrity of CAS No 64841 is further enhanced by its tetrahydrofuran moiety, which contributes to its stability and reactivity. This feature has been exploited in the development of bio-based materials, where it serves as a key intermediate in the production of biodegradable plastics. Such innovations align with global efforts to transition towards more sustainable industrial practices.

From an analytical perspective, the compound's spectroscopic properties have been extensively studied using techniques such as NMR and IR spectroscopy. These studies have provided deeper insights into its molecular interactions and reactivity under different conditions. Such knowledge is crucial for optimizing its use in various industrial applications and ensuring compliance with safety standards.

In conclusion, the compound with CAS No 64841 represents a multifaceted entity with vast potential across diverse fields. Its unique chemical properties, combined with recent research advancements, underscore its importance as a valuable resource in modern chemistry and materials science.